Cas no 67828-57-3 (1-(2-Methoxy-4-nitrophenyl)pyrrolidine)

• Product Name: 1-(2-Methoxy-4-nitrophenyl)pyrrolidine
• CAS No: 67828-57-3
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• MDL: MFCD00096778
• CID: 514636
• PubChem ID: 105741
• Update Time: 2025-07-23

1-(2-Methoxy-4-nitrophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-Methoxy-4-nitrophenyl)pyrrolidine
• Pyrrolidine,1-(2-methoxy-4-nitrophenyl)-
• Pyrrolidine, 1-(2-methoxy-4-nitrophenyl)-
• N-(4-Nitro-2-methoxyphenyl)pyrrolidine
• PubChem18678
• Maybridge1_002169
• Cambridge id 5317216
• Oprea1_096232
• HMS547K13
• BTB 09574
• TRA0033705
• RP05246
• SY002719
• 1-(2-methoxy-4-nitro-phenyl)pyrrolidine
• Pyrroli
• FT-0641141
• CINCHONINEHYDROCHLORIDE
• AS-31263
• CCG-236317
• MFCD00096778
• NS00036210
• SCHEMBL1928415
• CS-0206487
• EINECS 267-278-5
• J-503030
• AKOS003233470
• 67828-57-3
• A867183
• DTXSID8070675
• DTXCID5045099
• CHEBI:228641
• ULBJILHSWMGASA-UHFFFAOYSA-N

• MDL： MFCD00096778
• Inchi： 1S/C11H14N2O3/c1-16-11-8-9(13(14)15)4-5-10(11)12-6-2-3-7-12/h4-5,8H,2-3,6-7H2,1H3
• InChI Key： ULBJILHSWMGASA-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1N1CCCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.10000
• Monoisotopic Mass: 222.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3
• XLogP3: 2.3

Experimental Properties

• Density: 1.235
• Melting Point: 60 °C
• Boiling Point: 391.8 ℃ at 760 mmHg
• Flash Point: 190.7℃
• Refractive Index: 1.578
• PSA: 58.29000
• LogP: 2.79180

Additional information on 1-(2-Methoxy-4-nitrophenyl)pyrrolidine

Chemical Profile of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine (CAS No: 67828-57-3)

1-(2-Methoxy-4-nitrophenyl)pyrrolidine, identified by its Chemical Abstracts Service (CAS) number 67828-57-3, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic amine has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive investigation in drug discovery programs. The compound’s molecular framework, featuring a pyrrolidine ring conjugated with a nitro-substituted methoxyphenyl group, presents unique opportunities for modulating biological pathways.

The structural motif of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine incorporates key pharmacophoric elements that are often exploited in the design of bioactive molecules. The pyrrolidine ring, a six-membered saturated nitrogen-containing heterocycle, is well-documented for its role in enhancing metabolic stability and binding affinity in drug candidates. Meanwhile, the aromatic phenyl ring substituted with both methoxy and nitro groups introduces electronic and steric effects that can fine-tune interactions with biological targets. Such structural features are particularly relevant in the development of small-molecule inhibitors targeting enzymes and receptors involved in diseases like cancer, inflammation, and neurodegeneration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine with high precision. Studies suggest that the nitro group may serve as an anchor point for hydrogen bonding or electrostatic interactions with key residues in protein targets, while the methoxy group could modulate solubility and lipophilicity. These insights have guided synthetic modifications aimed at optimizing pharmacokinetic profiles and target engagement.

In the context of drug discovery, derivatives of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine have been explored for their potential as kinase inhibitors. Kinases are a large family of enzymes critical for cell signaling, and dysregulation of their activity is implicated in numerous diseases. Preclinical studies have indicated that certain analogs exhibit inhibitory effects on specific kinases, warranting further investigation into their therapeutic potential. The nitro group’s redox-active nature also raises possibilities for developing prodrugs or compounds that exhibit differential activity under varying physiological conditions.

The synthesis of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine involves multi-step organic transformations that highlight the compound’s synthetic accessibility. Common synthetic routes include condensation reactions between appropriately substituted pyrroles and phenolic precursors followed by functional group interconversions. Advances in catalytic methods have improved yields and reduced byproduct formation, making large-scale production more feasible. These synthetic strategies are crucial for generating libraries of derivatives for high-throughput screening (HTS) campaigns.

Biological evaluation of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine has revealed promising activities in vitro. For instance, preliminary assays have shown inhibitory effects on certain inflammatory pathways, suggesting utility in treating chronic inflammatory disorders. Additionally, interactions with membrane-bound receptors have been explored, with some derivatives displaying selectivity over off-target proteins. These findings underscore the compound’s potential as a scaffold for developing novel therapeutic agents.

The pharmacological profile of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine is further illuminated by its interaction with metabolic enzymes. Studies on cytochrome P450 (CYP) enzyme-mediated metabolism have provided insights into its potential drug-drug interactions (DDIs). Understanding these interactions is essential for assessing safety margins and optimizing dosing regimens in clinical settings. Furthermore, investigations into the compound’s pharmacokinetic behavior have revealed insights into its absorption, distribution, metabolism, excretion (ADME), which are critical parameters for drug development.

Emerging research has also explored the role of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine in modulating neurobiological pathways. The pyrrolidine scaffold is known to be present in several psychoactive drugs, suggesting potential CNS activity. While direct evidence is limited at this stage, computational studies predict possible interactions with neurotransmitter receptors such as serotonin or dopamine receptors. Such findings open avenues for investigating novel therapeutic applications in neurological disorders.

The versatility of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine as a chemical scaffold is further demonstrated by its utility in designing chiral derivatives. Enantioselective synthesis has enabled the preparation of enantiomerically pure forms, which can exhibit significantly different biological activities due to stereoselective recognition by biological targets. This aspect underscores the importance of stereochemistry in medicinal chemistry and highlights opportunities for developing enantiopure drugs with enhanced efficacy and safety profiles.

Future directions in the study of 1-(2-Methoxy-4-nitrophenyl)pyrrolidine include exploring its role as a bioisostere for existing drug molecules. Bioisosterism involves replacing one functional group or moiety with another while maintaining similar physicochemical properties and biological activity. By leveraging bioisosteric replacements based on 1-(2-Methoxy-4-nitrophenyl)pyrrolidine, researchers aim to improve drug-like properties such as solubility, permeability, or metabolic stability without compromising therapeutic efficacy.

In conclusion,1-(2-Methoxy-4-nitrophenyl)pyrrolidine (CAS No: 67828-57-3) represents a valuable compound with diverse applications in pharmaceutical research. Its unique structural features offer opportunities for designing molecules with tailored biological activities across multiple therapeutic areas. Ongoing studies continue to uncover new aspects of its pharmacological profile and synthetic utility, positioning it as a promising candidate for future drug development efforts.